![molecular formula C18H18N4O2 B2457898 (2E)-3-(furan-2-yl)-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}prop-2-enamide CAS No. 2097941-17-6](/img/structure/B2457898.png)
(2E)-3-(furan-2-yl)-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a furan ring, a pyrazoloquinazoline ring, and an amide group. Furan is a 5-membered planar ring, which is soluble in most organic solvents . Quinazoline derivatives have drawn more and more attention in the synthesis and bioactivities research .
Synthesis Analysis
While specific synthesis methods for this compound are not available, quinazoline derivatives are often synthesized through various methods including Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the furan ring, the pyrazoloquinazolin ring, and the amide group. Furan is the most reactive compound of the 5-membered heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan ring could enhance its solubility in organic solvents .Scientific Research Applications
- Anti-inflammatory Activity : Studies have explored the anti-inflammatory potential of this compound. It may inhibit pro-inflammatory pathways, making it a candidate for drug development .
- Anticancer Properties : Researchers have investigated its effects on cancer cells. The compound might interfere with tumor growth or metastasis .
- α-Synuclein Aggregation Inhibition : Novel furan-2-yl-1H-pyrazoles (precursors of our compound) have shown inhibitory activity against α-synuclein aggregation, which is relevant to neurodegenerative disorders like Parkinson’s disease .
- Palladium-Catalyzed C–O Bond Formation : The facile access to cis-dihydrofurobenzofuran from 2-(2,5-dihydro-furan-2-yl)-phenol involves a Pd-catalyzed intramolecular oxidative C–O bond formation. This synthetic route has practical implications in organic chemistry .
Medicinal Chemistry and Drug Development
Neuroscience and Neurodegenerative Diseases
Organic Synthesis and Catalysis
Mechanism of Action
properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-(2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]quinazolin-7-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c1-12-9-17-19-11-13-10-14(4-6-16(13)22(17)21-12)20-18(23)7-5-15-3-2-8-24-15/h2-3,5,7-9,11,14H,4,6,10H2,1H3,(H,20,23)/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYIZQIYEHKSGHS-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=C(CC(CC3)NC(=O)C=CC4=CC=CO4)C=NC2=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN2C3=C(CC(CC3)NC(=O)/C=C/C4=CC=CO4)C=NC2=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.